Cas no 146087-19-6 (Hydroxysafflor Yellow A)

Hydroxysafflor Yellow A (HSYA) is a natural quinonechalcone glycoside compound derived from Carthamus tinctorius L. (safflower). It is characterized by its distinct yellow color and high purity, making it a valuable reference standard in analytical chemistry and pharmacological research. HSYA exhibits notable bioactivity, including antioxidant, anti-inflammatory, and neuroprotective properties, which are of interest in cardiovascular and cerebrovascular disease studies. Its well-defined molecular structure (C27H32O16) and stability under controlled conditions ensure reproducibility in experimental applications. As a marker compound, it is widely used in quality control for safflower-based preparations, ensuring consistency in herbal medicine formulations.
Hydroxysafflor Yellow A structure
Hydroxysafflor Yellow A structure
Product Name:Hydroxysafflor Yellow A
CAS No:146087-19-6
MF:C27H32O16
MW:612.533390045166
CID:181750
PubChem ID:6443665
Update Time:2025-05-26

Hydroxysafflor Yellow A Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,2,4-di-b-D-glucopyranosyl-3,4,5-trihydroxy-6-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-
    • hydroxysafflor yellow A
    • glucopyranosyl-3,4,5-trihydroxy-6-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-
    • 2,5-Cyclohexadien-1-one,2,4-di-β-D-
    • Hydroxysafflor yellow A ,98%
    • Safflomin A
    • Hydroxy safflor yellow A
    • (6E)-2,5-dihydroxy-6-[(E)-1-hydroxy-3-(4-hydroxyphenyl)prop-2-enylidene]-2,4-bis[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]cyclohex-4-ene-1,3-dione
    • HSYA
    • 2,5-Cyclohexadien-1-one, 2,4-di-beta-D-glucopyranosyl-3,4,5-trihydroxy-6-((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl)-
    • C27H32O16
    • s9061
    • X1163
    • 281H024
    • 2,4-d
    • PD087332
    • 1ST40276
    • 146087-19-6
    • 2,4-Di-b-D-glucopyranosyl-3,4,5-trihydroxy-6-[(2E)-3-(4-hydroxyphenyl-1-oxo-2-propen-1-yl)-2,5-cyclohexadien-1-one
    • CCG-270235
    • CHEBI:139030
    • CCG-270236
    • DTXSID801031226
    • 2,5-CYCLOHEXADIEN-1-ONE, 2,4-DI-.BETA.-D-GLUCOPYRANOSYL-3,4,5-TRIHYDROXY-6-((2E)-3-(4-HYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)-
    • 78281-02-4
    • W-201291
    • AKOS037514823
    • CS-4544
    • UNII-HI7O919OYZ
    • SCHEMBL21315816
    • 2-Hydroxy-4-(€-3-(4-hydroxyphenyl)acryloyl)-2-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethy, AldrichCPR
    • HI7O919OYZ
    • 2,4-di-beta-D-glucopyranosyl-3,4,5-trihydroxy-6-[(2E)-3-(4-hydroxyphenyl-1-oxo-prop-2-en-1-yl)]cyclohexa-2,5-dien-1-one
    • 2,4-di-beta-D-glucopyranosyl-3,4,5-trihydroxy-6-[(2E)-3-(4-hydroxyphenyl-1-oxo-2-propen-1-yl)]-2,5-cyclohexadien-1-one
    • HY-N0567
    • GLXC-20072
    • Hydroxysafflor Yellow A
    • Inchi: 1S/C27H32O16/c28-7-12-16(32)19(35)21(37)23(42-12)15-18(34)14(11(31)6-3-9-1-4-10(30)5-2-9)24(39)27(41,25(15)40)26-22(38)20(36)17(33)13(8-29)43-26/h1-6,12-13,16-17,19-23,26,28-38,41H,7-8H2/b6-3+,14-11+/t12-,13-,16-,17-,19+,20+,21-,22-,23+,26-,27?/m1/s1
    • InChI Key: IAVUBSCVWHLRGE-UXEKTNMQSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1(C(/C(=C(\C=C\C2C=CC(=CC=2)O)/O)/C(=C(C1=O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)=O)O)O)O)O

Computed Properties

  • Exact Mass: 612.16900
  • Monoisotopic Mass: 612.169035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 612.5
  • XLogP3: -3.5
  • Topological Polar Surface Area: 295

Experimental Properties

  • Density: 1.841
  • Boiling Point: 926.2°Cat760mmHg
  • Flash Point: 304.5°C
  • Refractive Index: 1.791
  • PSA: 295.36000
  • LogP: -4.40270

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Additional information on Hydroxysafflor Yellow A

Comprehensive Overview of Hydroxysafflor Yellow A (CAS No. 146087-19-6): Properties, Applications, and Research Insights

Hydroxysafflor Yellow A (HSYA), with the CAS number 146087-19-6, is a bioactive flavonoid compound derived from the petals of Carthamus tinctorius L., commonly known as safflower. This natural pigment has garnered significant attention in recent years due to its potential therapeutic benefits, particularly in cardiovascular and neurological health. As a key active ingredient in traditional Chinese medicine (TCM), HSYA is often associated with anti-inflammatory, antioxidant, and neuroprotective effects.

The molecular structure of Hydroxysafflor Yellow A features a unique chalcone glycoside backbone, contributing to its distinctive yellow pigment and water-soluble properties. Researchers have identified its mechanism of action in modulating NF-κB signaling pathways and scavenging free radicals, making it a subject of interest for modern phytopharmaceutical development. Recent studies published in journals like Phytomedicine highlight its potential in ischemic stroke treatment, aligning with growing public interest in natural neuroprotective agents.

In the context of current health trends, Hydroxysafflor Yellow A addresses several user search queries such as "natural alternatives for circulatory support" and "plant-derived antioxidants for cognitive health." Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify the purity of HSYA extracts, with industry standards requiring ≥98% purity for pharmacological applications. The compound's low toxicity profile (LD50 > 5g/kg in murine models) further supports its safety in nutraceutical formulations.

From a commercial perspective, CAS 146087-19-6 is increasingly demanded by cosmeceutical manufacturers for its tyrosinase inhibition properties, responding to market trends for brightening skincare ingredients. Clinical trials registered on ClinicalTrials.gov explore its efficacy in microcirculation improvement, a topic frequently searched by healthcare professionals. The global market for HSYA is projected to grow at 8.7% CAGR (2023-2030), driven by rising demand for evidence-based herbal extracts in functional foods and integrative medicine approaches.

Quality control of Hydroxysafflor Yellow A involves strict monitoring of heavy metal residues and pesticide contaminants, with advanced methods like ICP-MS ensuring compliance with USP/EP standards. Emerging research explores its synergistic effects with other flavonoids like quercetin, addressing popular queries about combination therapies in natural medicine. Storage recommendations typically suggest 2-8°C protection from light to maintain stability, crucial information for laboratory technicians and supply chain managers searching for handling protocols.

The pharmacological kinetics of HSYA demonstrate rapid absorption (Tmax 0.5h) and hepatic metabolism via glucuronidation, factors important for formulation scientists optimizing delivery systems. Patent analysis reveals increasing IP filings for novel extraction methods using ultrasound-assisted techniques, reflecting industry efforts to improve yield efficiency. These technical aspects respond to specialized searches by process chemists and natural product researchers seeking scale-up solutions.

Environmental impact studies confirm Hydroxysafflor Yellow A as biodegradable (OECD 301F), aligning with green chemistry principles increasingly valued by sustainability-conscious consumers. Its pH stability range (4.0-7.4) makes it suitable for various nutraceutical delivery systems, from softgel capsules to functional beverages – a frequent topic in formulation forums. Recent meta-analyses published in Frontiers in Pharmacology systematically evaluate its multi-target mechanisms, providing evidence for its holistic therapeutic applications.

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